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Compound of Interest

Compound Name: Carbocisteine-13C3

Cat. No.: B15222647

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential, immediate safety and logistical
information for Carbocisteine-13C3, including operational and disposal plans, to ensure
laboratory safety and build trust in our commitment to value beyond the product itself.

Chemical Identifier:
e Name: Carbocisteine-13C3
e CAS Number: 1391068-19-1[1]

e Molecular Formula: C2(13C)3HINO4S[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Carbocisteine-13C3. The selection of PPE is contingent on a risk assessment of the specific
laboratory procedures to be performed.
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Protection Type

Recommended
Equipment

Specification/Standa

Purpose
rd P

Hand Protection

Chemical-resistant

gloves

Nitrile or neoprene )
To prevent skin
gloves are preferred.

[2]

contact.

Eye and Face

Protection

Safety glasses with
side shields or
goggles. A face shield
may be required for

splash hazards.

To protect eyes from
ANSI Z87.1 certified. dust particles and

splashes.

Respiratory Protection

A dust mask with a P3
filter is recommended
if dust can be
generated.[3] For
higher-risk operations,
a full-face air-purifying
respirator may be

necessary.[4]

To prevent inhalation
NIOSH-approved. ) ]
of airborne particles.

Body Protection

A disposable gown or
a clean lab coat.[2]
For larger quantities
or splash potential,
consider a
polyethylene-coated

polypropylene gown.

[2]

) To protect skin and
Lint-free, low- )
- _ clothing from
permeability fabric.[5] o
contamination.

Foot Protection

Closed-toe shoes.
Chemical-resistant
boots may be required
in areas with a high

risk of spills.

To protect feet from
ASTM F2413 certified.  spills and falling

objects.

Safe Handling and Experimental Workflow
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Adherence to a standardized workflow is critical for minimizing exposure and ensuring the
integrity of the experiment.

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store in a cool, dry, well-ventilated area away from incompatible materials and sources of
ignition.[3] The recommended storage temperature is 2-8°C in a refrigerator, under an inert
atmosphere.[1]

e Label the storage area clearly.
Preparation and Use:

» Handle only in a well-ventilated area, preferably within a fume hood or other ventilated
enclosure.[3]

» Avoid the formation of dust and aerosols.[6]

» Weigh the required amount of Carbocisteine-13C3 in a designated area.

e When preparing solutions, add the solid to the solvent slowly to prevent splashing.
e Wash hands thoroughly after handling.[7]

Spill Management:

 In case of a spill, evacuate unnecessary personnel from the area.[3]

o Wear appropriate PPE, including respiratory protection.

» For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

 For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

o Clean the spill area with a suitable decontaminating agent.
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The following diagram illustrates the standard workflow for handling Carbocisteine-13C3.
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Standard operational workflow for Carbocisteine-13C3.

PPE Selection Logic

The level of personal protective equipment should be determined by a risk assessment of the
specific procedure being performed. The following diagram outlines a logical approach to PPE
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Decision-making for appropriate PPE selection.

Disposal Plan

Carbocisteine-13C3 contains a stable isotope (Carbon-13) and is not radioactive.[8][9]
Therefore, its disposal does not require special radiological precautions. The waste should be
handled as chemical waste in accordance with local, state, and federal regulations.
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Waste Type Container Labeling Disposal Method
Dispose of through a
_ "Non-hazardous _ _
Unused Solid Sealed, leak-proof ) licensed chemical
) Chemical Waste," ]
Compound container. waste disposal

"Carbocisteine-13C3"

company.

Contaminated

Incineration or landfill

via a licensed waste

) Puncture-resistant "Solid Chemical )
Labware (e.g., pipette ) disposal company,
_ _ container. Waste" ]
tips, vials) depending on local
regulations.
) ] ] Incineration or landfill
Contaminated PPE ) "Solid Chemical ] )
Sealed plastic bag. via a licensed waste
(e.g., gloves, gown) Waste"

disposal company.

Aqueous Solutions

Sealed, leak-proof
container compatible

with the solvent.

"Agueous Chemical
Waste," list all

components.

Neutralize if
necessary and
dispose of through a
licensed chemical
waste disposal
company. Do not pour

down the drain.[7]

Important Considerations:

» Never mix different types of chemical waste.

o Ensure all waste containers are properly sealed and labeled.

o Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines. While stable isotope-labeled waste is generally treated as common

chemical waste, institutional policies may vary.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15222647#personal-protective-equipment-for-
handling-carbocisteine-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15222647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

